Cas no 1639-03-8 (3-Pentanethiol,3-methyl-)

• Product name: 3-Pentanethiol,3-methyl-
• CAS No: 1639-03-8
• MF: C₆H₁₄S
• MW: 118.240360736847
• CID: 213698
• PubChem ID: 74226

3-Pentanethiol,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanethiol,3-methyl-
• 3-methylpentane-3-thiol
• 3-Methyl-3-pentanethiol
• C37FZ8G73Y
• 3-methyl pentan-3-thiol
• 3-PENTANETHIOL, 3-METHYL-
• 1-Ethyl-1-methylpropyl hydrosulfide #
• EINECS 216-677-2
• 1639-03-8
• DTXSID70167674
• SCHEMBL24268
• NS00025354
• AJWVDGABWLKIGT-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H14S/c1-4-6(3,7)5-2/h7H,4-5H2,1-3H3
• InChI Key： AJWVDGABWLKIGT-UHFFFAOYSA-N
• SMILES： CC(S)(CC)CC

Computed Properties

• Exact Mass: 118.08172
• Monoisotopic Mass: 118.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 0.834
• Boiling Point: 123.9°C at 760 mmHg
• Flash Point: 20°C
• Refractive Index: 1.445
• PSA: 0